molecular formula C22H28N2O5 B2953033 Methyl 2-[4-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)morpholin-2-yl]acetate CAS No. 2361896-58-2

Methyl 2-[4-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)morpholin-2-yl]acetate

Cat. No. B2953033
CAS RN: 2361896-58-2
M. Wt: 400.475
InChI Key: AESHPRHFORBSMU-UHFFFAOYSA-N
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Description

Methyl 2-[4-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)morpholin-2-yl]acetate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of Methyl 2-[4-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)morpholin-2-yl]acetate is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes and signaling pathways involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Methyl 2-[4-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)morpholin-2-yl]acetate has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as enhance cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of Methyl 2-[4-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)morpholin-2-yl]acetate is its potential therapeutic activity in various diseases. However, its limitations include its complex synthesis process and limited availability, which may hinder its widespread use in research.

Future Directions

May include the development of more efficient synthesis methods, testing its efficacy in clinical trials, and exploring its potential use in combination therapies.

Synthesis Methods

Methyl 2-[4-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)morpholin-2-yl]acetate is synthesized through a multi-step process involving the reaction of various reagents. The process involves the use of piperidine, morpholine, and acetic anhydride as starting materials. The final product is obtained through purification and isolation techniques such as chromatography.

Scientific Research Applications

Methyl 2-[4-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)morpholin-2-yl]acetate has been studied for its potential applications in various fields including medicinal chemistry, drug discovery, and neuroscience. It has been found to exhibit promising activity against certain types of cancer cells, as well as potential therapeutic effects in neurological disorders.

properties

IUPAC Name

methyl 2-[4-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)morpholin-2-yl]acetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H28N2O5/c1-3-19(25)23-11-9-22(10-12-23,17-7-5-4-6-8-17)21(27)24-13-14-29-18(16-24)15-20(26)28-2/h3-8,18H,1,9-16H2,2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AESHPRHFORBSMU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)CC1CN(CCO1)C(=O)C2(CCN(CC2)C(=O)C=C)C3=CC=CC=C3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H28N2O5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

400.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 2-[4-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)morpholin-2-yl]acetate

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